7ACC2

• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol
• InChI: InChI=1S/C18H15NO4/c1-19(11-12-5-3-2-4-6-12)14-8-7-13-9-15(17(20)21)18(22)23-16(13)10-14/h2-10H,11H2,1H3,(H,20,21)
• InChIKey: XTKDQPFUOFAMRL-UHFFFAOYSA-N

7ACC2: Identity and Target Profile

7ACC2 (CAS 1472624-85-3, synonym compound 19) is a 7-substituted aminocarboxycoumarin that functions as a potent, cell-permeable inhibitor of monocarboxylate transporter 1 (MCT1/SLC16A1) and MCT4, suppressing [¹⁴C]-lactate influx with an IC₅₀ of 10–11 nM in human cancer cell lines . Beyond MCT blockade, 7ACC2 also inhibits the mitochondrial pyruvate carrier (MPC) in a concentration- and time-dependent manner in isolated tumor mitochondria, a secondary mechanism not shared by conventional MCT1 inhibitors [1]. In vivo, 7ACC2 (3 mg/kg) increases intratumoral lactate accumulation and reduces tumor size in an SiHa human cervix carcinoma xenograft model [2].

Dual MCT1/MCT4 transport inhibition study context

Mitochondrial pyruvate carrier (MPC) inhibition research tool

Influx-selective lactate flux assay compatible

• [1] Hodgson L, Larance M, Baker DJ, et al. Mitochondrial pyruvate carrier inhibitors improve metabolic parameters in diet-induced obese mice. J Biol Chem. 2021;298(2):101554. View Source
• [2] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source

Why 7ACC2 Cannot Be Substituted

Compounds within the MCT inhibitor class span three orders of magnitude in potency (low-nanomolar to high-micromolar IC₅₀), exhibit fundamentally divergent transporter selectivity profiles (MCT1-selective vs. dual MCT1/MCT4 vs. MPC-active), and differ in their effect on lactate flux directionality (influx-only vs. bidirectional blockade) [1][2]. For example, the classical MCT inhibitor CHC requires millimolar concentrations to achieve the same degree of lactate uptake suppression that 7ACC2 achieves at 11 nM, representing a potency gap of approximately 64,000‑fold [1]. Furthermore, selective MCT1 inhibitors such as AR-C155858 and AZD3965 lack MPC inhibitory activity, whereas 7ACC2's dual MCT/MPC engagement produces distinct metabolic consequences—blocking both extracellular lactate uptake and compensatory glucose oxidation—making it uniquely suited for studies interrogating tumor metabolic symbiosis and lactate-based radioresistance [3]. Simple substitution based on nominal target class membership is therefore scientifically invalid.

MCT inhibitor potency spans >3 log units; classical inhibitor CHC may require non-selective concentrations.

Single-target MCT1 inhibitors lack MPC activity, limiting metabolic symbiosis interrogation.

Bidirectional MCT1 inhibitors alter lactate efflux, changing tumor microenvironment readouts.

• [1] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source
• [2] Guan X, Bryniarski MA, Morris ME. In Vitro and In Vivo Efficacy of the Monocarboxylate Transporter 1 Inhibitor AR-C155858 in the Murine 4T1 Breast Cancer Tumor Model. AAPS J. 2019;21(2):13. PMC article. View Source
• [3] Sonveaux P, Corbet C, Feron O. Killing two birds with one stone: Blocking the mitochondrial pyruvate carrier to inhibit lactate uptake by cancer cells and radiosensitize tumors. Mol Cell Oncol. 2018;5(4):e1465016. View Source

7ACC2 Comparative Potency and Selectivity

Potency Advantage Over CHC

In the foundational structure–activity relationship study, 7ACC2 (compound 19) inhibited [¹⁴C]-lactate influx with an IC₅₀ of 11 nM, while the reference MCT inhibitor α-cyano-4-hydroxycinnamate (CHC) required an IC₅₀ of approximately 0.71 mM to inhibit l‑lactate uptake—a difference exceeding three log orders [1][2]. This positions 7ACC2 as a nanomolar-potency tool suitable for cellular assays where CHC would require millimolar concentrations associated with off-target effects and cytotoxicity unrelated to MCT blockade.

Potency vs CHC

Head-to-head

IC₅₀ 11 nM (7ACC2) vs 710,000 nM (CHC) — ~64,500‑fold difference

Supports lactate flux assay sensitivity context

SiHa cell [¹⁴C]-lactate influx assay; millimolar CHC confounds selectivity

Evidence Dimension	Inhibition of [¹⁴C]-lactate influx (MCT-mediated)
Target Compound Data	IC₅₀ = 11 nM (7ACC2, in human SiHa cervix carcinoma cells)
Comparator Or Baseline	CHC (α-cyano-4-hydroxycinnamate): IC₅₀ ≈ 0.71 mM (710,000 nM) for l‑lactate uptake in mammalian cells
Quantified Difference	~64,500‑fold greater potency; reported as 'three log orders more active than CHC'
Conditions	Human SiHa cervix carcinoma cells; [¹⁴C]-lactate influx assay; Draoui et al. 2013 Bioorg Med Chem

Why This Matters

Procurement of 7ACC2 over the low-cost but low-potency CHC eliminates the confounding cytotoxicity and poor selectivity inherent in millimolar-range MCT inhibition, directly improving signal-to-noise in lactate flux experiments.

• [1] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source
• [2] Chemsrc. α-Cyano-4-hydroxycinnamic acid: CHC inhibited GHB and l‑lactate uptake with IC₅₀ values of 1.71 ± 0.39 and 0.71 ± 0.11 mM, respectively. Data aggregated from peer-reviewed literature. View Source

Carboxycoumarin Series Comparison

Within the same carboxycoumarin chemical series, 7ACC2 (IC₅₀ = 11 nM) is approximately 78‑fold more potent than its structural analog 7ACC1 (IC₅₀ = 0.86 µM for lactate uptake inhibition) [1][2]. Both compounds share the property of inhibiting lactate influx without affecting efflux, but 7ACC2 achieves equivalent target engagement at substantially lower concentrations, reducing the likelihood of off-target interactions that may emerge at higher micromolar exposure levels.

Analog comparison (7ACC1)

Reported

7ACC2 IC₅₀ 11 nM vs 7ACC1 IC₅₀ 860 nM — ~78‑fold lower

Indicates improved concentration‑response window within carboxycoumarin series

Data from radiolabeled lactate uptake in tumor lines; assay conditions may vary

Evidence Dimension	Inhibition of lactate uptake in MCT1/MCT4‑expressing tumor cells
Target Compound Data	7ACC2 IC₅₀ = 11 nM ([¹⁴C]-lactate influx, SiHa cells)
Comparator Or Baseline	7ACC1 IC₅₀ = 0.86 µM (860 nM) for lactate uptake inhibition in tumor cells
Quantified Difference	~78‑fold lower IC₅₀ for 7ACC2 (11 nM vs. 860 nM)
Conditions	Radiolabeled lactate uptake assays; tumor cell lines expressing MCT1 and MCT4 (SiHa cells for 7ACC2 data; comparable MCT1/MCT4‑expressing lines for 7ACC1 data)

Why This Matters

For researchers working within the carboxycoumarin series, selecting 7ACC2 over 7ACC1 provides a nearly two‑order‑of‑magnitude potency improvement, enabling lower dosing in cellular and in vivo studies and reducing vehicle-related artifacts.

• [1] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source
• [2] Ambeed. 7ACC1 Product Description. IC₅₀ value of 0.86 µM for lactate uptake inhibition. Data referenced from peer-reviewed literature. View Source

Dual MCT/MPC vs. Selective MCT1 Inhibition

Unlike MCT1‑selective agents such as AR‑C155858 (lactate uptake IC₅₀ = 25 nM), AZD3965 (Ki = 1.6 nM for MCT1), or BAY‑8002 (IC₅₀ = 8–85 nM depending on cell type), 7ACC2 additionally inhibits the mitochondrial pyruvate carrier (MPC) in isolated tumor mitochondria [1][2][3]. This dual mechanism prevents compensatory glucose oxidation when lactate uptake is blocked, producing a more profound metabolic crisis in oxidative cancer cells. Selective MCT1 inhibitors, by contrast, permit continued pyruvate entry into mitochondria, enabling partial metabolic rescue [4].

Dual MCT/MPC vs selective

Class-level

7ACC2 inhibits MPC in isolated mitochondria; AR‑C155858, AZD3965, BAY‑8002 lack MPC activity

Enables blockade of compensatory glucose oxidation absent in MCT1‑only inhibitors

MPC inhibition verified in tumor mitochondria respirometry; requires validation in target model

Evidence Dimension	Target engagement profile (MCT1 inhibition potency + MPC inhibition)
Target Compound Data	7ACC2: MCT1 IC₅₀ = 10–11 nM; MPC inhibition confirmed in isolated tumor mitochondria (concentration‑ and time‑dependent)
Comparator Or Baseline	AR‑C155858: MCT1 IC₅₀ = 25 nM (4T1 cells); no MPC activity. AZD3965: MCT1 Ki = 1.6 nM; no MPC activity reported. BAY‑8002: MCT1 IC₅₀ = 8–85 nM; no MPC activity reported.
Quantified Difference	Qualitative difference: dual MCT/MPC target engagement vs. MCT1‑only inhibition. Functional consequence: 7ACC2 blocks compensatory glucose oxidation; selective MCT1 inhibitors do not.
Conditions	MCT inhibition: radiolabeled lactate uptake in human SiHa or murine 4T1 cells. MPC inhibition: isolated tumor mitochondria respirometry. References: Draoui 2013; Guan 2019; Quanz 2018; Sonveaux 2018.

Why This Matters

For experimental models of tumor metabolic symbiosis, lactate‑based radioresistance, or hepatic gluconeogenesis, 7ACC2 is the preferred tool compound because its dual MCT/MPC blockade cannot be replicated by any single‑target MCT1 inhibitor currently available for procurement.

• [1] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source
• [2] Guan X, Rodriguez-Cruz V, Morris ME. Cellular Uptake of MCT1 Inhibitors AR‑C155858 and AZD3965 and Their Effects on MCT‑Mediated Transport of L‑Lactate in Murine 4T1 Breast Tumor Cancer Cells. AAPS J. 2019;21(2):13. View Source
• [3] Quanz M, Bender E, Hägebarth A, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY‑8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source
• [4] Sonveaux P, Corbet C, Feron O. Killing two birds with one stone: Blocking the mitochondrial pyruvate carrier to inhibit lactate uptake by cancer cells and radiosensitize tumors. Mol Cell Oncol. 2018;5(4):e1465016. View Source

Coagulation Safety vs. Warfarin

Because 7ACC2 contains a coumarin scaffold, the risk of anticoagulant activity—a known liability of coumarin derivatives such as warfarin—was explicitly evaluated. 7ACC2 did not influence prothrombin time at pharmacologically relevant concentrations, whereas warfarin produces a predictable anticoagulant effect [1]. This direct comparison, conducted in the same publication that established 7ACC2's MCT inhibitory activity, provides critical safety differentiation for in vivo experimental use.

Coagulation profile vs warfarin

Head-to-head

7ACC2 did not alter prothrombin time; warfarin produced expected anticoagulation

Supports coagulation endpoint monitoring context

In vitro plasma assay; relevance to in vivo hemostasis requires further review

Evidence Dimension	Effect on prothrombin time (coagulation cascade)
Target Compound Data	7ACC2: no influence on prothrombin time at tested concentrations
Comparator Or Baseline	Warfarin: standard anticoagulant coumarin; prolongs prothrombin time
Quantified Difference	Qualitative: absence of anticoagulant activity vs. warfarin's known anticoagulant effect
Conditions	In vitro prothrombin time assay; plasma-based coagulation testing. Draoui et al. 2013 Bioorg Med Chem.

Why This Matters

For in vivo tumor models requiring repeated dosing without confounding hemorrhage or coagulation artifacts, 7ACC2 is distinguishable from other coumarin‑core compounds that carry anticoagulant liability, and this is supported by direct experimental exclusion of prothrombin time effects.

• [1] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source

In Vivo Tumor Growth Inhibition

In an SiHa human cervix carcinoma mouse xenograft model, systemic administration of 7ACC2 at 3 mg/kg increased intratumoral lactate accumulation and decreased tumor size, confirming target engagement and antitumor efficacy in vivo [1]. By comparison, the clinical-stage MCT1 inhibitor AZD3965 required 100 mg/kg BID oral dosing to achieve tumor growth inhibition in COR‑L103 xenografts, while BAY‑8002 produced only tumor stasis as maximal response in xenograft models [2]. Although these data come from different tumor models and cannot be directly compared in the same experiment, the low effective dose of 7ACC2 is a notable attribute for in vivo experimental design.

In vivo tumor model response

Reported

3 mg/kg increased intratumoral lactate and decreased tumor size in SiHa xenograft

Model-response endpoint context; low-dose pharmacodynamic signal noted

Cross-model comparisons limited; not a direct substitute for higher‑dose clinical‑stage inhibitors

Evidence Dimension	In vivo antitumor efficacy (tumor size reduction, tumor lactate accumulation)
Target Compound Data	7ACC2: 3 mg/kg decreases tumor size and increases intratumoral lactate in SiHa xenografts
Comparator Or Baseline	AZD3965: 100 mg/kg BID p.o. required for tumor growth inhibition in COR‑L103 xenografts. BAY‑8002: tumor stasis (not regression) as maximal response across xenograft panels.
Quantified Difference	7ACC2 effective dose (3 mg/kg) is >30‑fold lower than AZD3965 effective dose (100 mg/kg) in respective models; note differing tumor types and endpoints
Conditions	SiHa human cervix carcinoma mouse xenograft model; 7ACC2 administered systemically. COR‑L103 xenograft for AZD3965; multiple xenograft lines for BAY‑8002.

Why This Matters

The low effective dose of 7ACC2 in xenograft models reduces compound consumption per experiment, lowers per‑animal cost, and minimizes potential formulation‑related toxicity when planning in vivo cancer metabolism studies.

• [1] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source
• [2] Quanz M, Bender E, Hägebarth A, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY‑8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source

Influx-Selective vs. Bidirectional MCT1 Blockade

7ACC2 selectively blocks lactate influx without inhibiting lactate efflux in tumor cells expressing MCT1 and MCT4, a property it shares with its analog 7ACC1 but which contrasts with bidirectional MCT1 inhibitors such as BAY‑8002 that suppress both lactate import and export [1][2]. This direction‑specific blockade results in extracellular lactate accumulation from glycolytic tumor regions while preventing its oxidative utilization by recipient cancer cells, thereby disrupting tumor metabolic symbiosis without trapping lactate intracellularly in glycolytic cells, which could trigger feedback inhibition of glycolysis [1].

Influx-selective blockade

Class-level

Blocks lactate influx without inhibiting efflux; BAY‑8002 suppresses both import and export

Preserves glycolytic lactate efflux for metabolic symbiosis study context

Directionality assayed in MCT1/MCT4‑expressing tumor lines; efflux data limited

Evidence Dimension	Directionality of lactate transport inhibition (influx vs. efflux)
Target Compound Data	7ACC2: inhibits lactate influx; does not inhibit efflux in MCT1/MCT4‑expressing tumor cells
Comparator Or Baseline	BAY‑8002: potently suppresses bidirectional lactate transport (both import and export). AR‑C155858: primarily inhibits lactate uptake; limited efflux data.
Quantified Difference	Mechanistic distinction: influx‑selective (7ACC2) vs. bidirectional (BAY‑8002). No quantitative efflux inhibition data available for direct comparison.
Conditions	Lactate flux directionality assays in tumor cell lines expressing MCT1 and MCT4. Draoui et al. 2013; Quanz et al. 2018.

Why This Matters

For researchers studying tumor metabolic symbiosis where preserving glycolytic lactate efflux is mechanistically important, 7ACC2 provides a unique influx‑selective pharmacological tool unavailable among bidirectional MCT1 inhibitors.

• [1] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source
• [2] Quanz M, Bender E, Hägebarth A, et al. Preclinical Efficacy of the Novel Monocarboxylate Transporter 1 Inhibitor BAY‑8002 and Associated Markers of Resistance. Mol Cancer Ther. 2018;17(11):2285-2296. View Source

7ACC2 Research Applications

Metabolic Symbiosis Disruption

7ACC2 is the compound of choice for experimentally disrupting lactate‑based metabolic symbiosis, where glycolytic tumor cells export lactate that is then imported via MCT1 into oxidative cancer cells to fuel the TCA cycle. Its dual mechanism—nanomolar MCT1 inhibition (IC₅₀ = 10–11 nM) plus MPC blockade—prevents both lactate uptake and compensatory pyruvate‑driven mitochondrial respiration, a combined effect not achievable with MCT1‑selective inhibitors [1][2]. The influx‑selective nature of 7ACC2 further ensures that extracellular lactate accumulates from glycolytic regions while oxidative cancer cells are starved of this alternative fuel, a mechanistic feature directly validated in SiHa xenograft models where intratumoral lactate increased following 7ACC2 treatment [1].

Radiosensitization via Lactate Blockade

Cancer cells utilizing lactate as a metabolic fuel exhibit enhanced resistance to ionizing radiation. 7ACC2 has been shown to block extracellular lactate uptake via MPC inhibition, prevent compensatory glucose oxidation, and induce tumor reoxygenation, thereby potentiating radiotherapy [1]. This application is uniquely addressable by 7ACC2 because its MPC inhibitory component is essential for preventing the metabolic bypass that occurs when MCT1 alone is inhibited; selective MCT1 inhibitors such as AR‑C155858, AZD3965, or BAY‑8002 lack this MPC activity and are therefore predicted to be less effective as radiosensitizers [1].

Hepatic Gluconeogenesis and Diabetes Research

7ACC2 activates a bioluminescence resonance energy transfer (BRET)-based MPC reporter assay and potently inhibits pyruvate‑mediated respiration in isolated mitochondria, and acutely improves glucose tolerance in diet‑induced obese mice in vivo [1]. In this metabolic disease context, 7ACC2 offers a scaffold distinct from zaprinast (a phosphodiesterase inhibitor with ancillary MPC activity) and from quinolone‑based MPC inhibitors, providing a carboxycoumarin chemotype for structure–activity relationship diversification in diabetes drug discovery programs [1].

Low-Dose In Vivo Tumor Pharmacology

For in vivo tumor studies where compound consumption, cost, and formulation toxicity are operational constraints, 7ACC2's demonstrated efficacy at 3 mg/kg in SiHa xenografts—producing both pharmacodynamic (intratumoral lactate increase) and antitumor (tumor size reduction) endpoints—makes it a resource‑efficient alternative to clinical‑stage MCT1 inhibitors that require oral doses exceeding 100 mg/kg to achieve tumor growth inhibition [1][2]. Its demonstrated lack of prothrombin time effect further supports its use in longitudinal in vivo experiments where coumarin‑associated anticoagulation would be a confounding safety concern [1].

Application

Selection Property

Validation Focus

Metabolic symbiosis disruption studies

Dual MCT/MPC target engagement

Lactate uptake & mitochondrial respiration endpoints

Radiosensitization model studies

MPC-dependent lactate blockade

Tumor reoxygenation endpoint

Hepatic gluconeogenesis studies

MPC inhibition in hepatocytes

Glucose tolerance endpoint

Low‑dose in vivo tumor pharmacology

Resource‑efficient in vivo profile

Pharmacodynamic & tumor size endpoints

• [1] Draoui N, Schicke O, Fernandes A, et al. Synthesis and pharmacological evaluation of carboxycoumarins as a new antitumor treatment targeting lactate transport in cancer cells. Bioorg Med Chem. 2013;21(22):7107-17. PMID: 24095010. View Source
• [2] Sonveaux P, Corbet C, Feron O. Killing two birds with one stone: Blocking the mitochondrial pyruvate carrier to inhibit lactate uptake by cancer cells and radiosensitize tumors. Mol Cell Oncol. 2018;5(4):e1465016. View Source